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Compound of Interest

Compound Name: Nintedanib

Cat. No.: B1663095

Essential protocols for the safe handling and disposal of Nintedanib in a laboratory setting,
ensuring the well-being of researchers and the integrity of scientific work.

Nintedanib, an active pharmaceutical ingredient used in the treatment of various fibrotic
diseases, requires stringent safety protocols in a laboratory environment due to its potential
health hazards. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to empower researchers, scientists, and drug
development professionals in the safe handling of this compound.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Nintedanib, especially in its powdered form, a multi-layered approach to safety
is crucial, combining appropriate PPE with effective engineering controls. The following table
summarizes the recommended safety measures.
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Equipment/Control

Specification

Purpose

Gloves

Double-gloving with latex or

nitrile gloves is recommended.

[1]

To prevent dermal absorption

of the compound.

Protective Clothing

Alab coat, scrubs, or a

protective suit should be worn.

[1]

To protect the skin from
accidental splashes or

contamination.

Eye Protection

Safety glasses or goggles are
mandatory.[1][2][3][4][5][6][7]

To shield the eyes from

airborne particles or splashes.

Respiratory Protection

An N100 respirator is advised
if engineering controls are not

available.[1]

To prevent inhalation of the

powdered compound.

Footwear

Closed-toe shoes must be
worn at all times in the

laboratory.[1]

To protect the feet from spills.

Engineering Controls

- Nintedanib powder: A
Chemical Fume Hood (CFH)
should be used.[1] -
Nintedanib solution: A CFH or
a Biosafety Cabinet (Class I,
B2 if aerosolized) is

recommended.[1]

To minimize the inhalation
exposure of the researcher to

the compound.

It is important to note that specific quantitative data such as glove breakthrough times and
occupational exposure limits (e.g., OSHA PEL, NIOSH REL, ACGIH TLV) for Nintedanib are
not currently available in the reviewed safety data sheets.

Operational Plan for Handling and Disposal

A systematic workflow is essential to ensure safety from the moment Nintedanib is handled

until its final disposal.

Preparation and Handling:
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Designated Area: All work with Nintedanib should be conducted in a designated area,
clearly marked with warning signs.

Engineering Controls: Ensure that the Chemical Fume Hood or Biosafety Cabinet is
functioning correctly before starting any work.

Donning PPE: Before handling the compound, put on all required PPE in the correct order:
gown, then mask/respirator, then goggles/face shield, and finally, double gloves.

Handling Powder: When weighing or manipulating Nintedanib powder, do so within a
Chemical Fume Hood to contain any airborne particles.[1]

Handling Solutions: When working with Nintedanib solutions, handle them within a
Chemical Fume Hood or a suitable Biosafety Cabinet to prevent splashes and aerosol
generation.[1]

Avoid Contamination: Do not eat, drink, or apply cosmetics in the laboratory.[8]
Disposal Plan:

Waste Segregation: All materials that come into contact with Nintedanib, including gloves,
disposable lab coats, and weighing papers, must be treated as hazardous waste.

Containerization: Unused Nintedanib and empty containers must be disposed of as
hazardous waste.[1] Place all contaminated disposable items into a clearly labeled, sealed
hazardous waste container.

Licensed Disposal: Arrange for the disposal of hazardous waste through a licensed
environmental management company, following all local and national regulations.[3][9]

Emergency Procedures

In the event of exposure, immediate and appropriate action is critical.

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes and remove contaminated clothing.[1][2][3][10]
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o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.[1][2][3][10]

« Inhalation: Move the individual to fresh air immediately.[1][2]
¢ Ingestion: Rinse the mouth with water. Do not induce vomiting.[1][2][3][10]

In all cases of exposure, seek immediate medical attention and report the incident to the
appropriate institutional safety officer.[1][2][3][10]

Workflow for Safe Handling and Disposal of
Nintedanib

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Nintedanib.pdf
https://www.chemicalbook.com/msds/Nintedanib-esylate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6244
https://www.echemi.com/sds/nintedanib-pd180521143557.html
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Nintedanib.pdf
https://www.chemicalbook.com/msds/Nintedanib-esylate.pdf
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Nintedanib.pdf
https://www.chemicalbook.com/msds/Nintedanib-esylate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6244
https://www.echemi.com/sds/nintedanib-pd180521143557.html
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Nintedanib.pdf
https://www.chemicalbook.com/msds/Nintedanib-esylate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6244
https://www.echemi.com/sds/nintedanib-pd180521143557.html
https://www.benchchem.com/product/b1663095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling and Disposal of Nintedanib

Preparation Emergency Response

Designated Area Exposure Event

Verify Engineering Controls First Aid

Don PPE Seek Medical Attention

Handle Powder in Fume Hood Handle Solution in BSC/Fume Hood

\ Z
\Eisposa’l/
Segregate Hazardous Waste
(Containerize Waste)
C_icensed DisposaD

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Nintedanib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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